4-bromo-5-methoxy-2-nitrophenol
Overview
Description
4-Bromo-5-methoxy-2-nitrophenol, also known as 4-bromo-2-nitro-5-methoxyphenol, is an organic compound that is widely used in scientific research due to its unique properties. It belongs to the class of aromatic compounds and is composed of one bromine atom, one methoxy group and two nitro groups. It is a colorless solid that is soluble in water, ethanol and other organic solvents. 4-Bromo-5-methoxy-2-nitrophenol is a versatile chemical that can be used in a variety of scientific applications, including synthesis, biochemical and physiological effects, and lab experiments.
Mechanism of Action
The mechanism of action of 4-bromo-5-methoxy-2-nitrophenol is not fully understood. However, it is believed that the bromine atom is responsible for the reactivity of the compound. It is thought that the bromine atom acts as a nucleophile, attacking the electrophilic carbon atom of the substrate molecule. This reaction produces a positively charged bromonium ion, which then reacts with a nucleophile to form a new carbon-bromine bond.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-5-methoxy-2-nitrophenol are not fully understood. However, it is believed that the compound has antimicrobial, antifungal, and herbicidal properties. It has also been shown to inhibit the growth of certain types of bacteria and fungi. Additionally, it has been shown to be an effective inhibitor of certain enzymes, such as the enzyme cyclooxygenase-2.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-bromo-5-methoxy-2-nitrophenol in laboratory experiments is its versatility. It can be used in a variety of synthesis reactions, and it is relatively easy to obtain and store. Additionally, it is a relatively inexpensive compound. The main limitation of using 4-bromo-5-methoxy-2-nitrophenol in laboratory experiments is its toxicity. It is a highly toxic compound and should be handled with extreme caution.
Future Directions
For 4-bromo-5-methoxy-2-nitrophenol include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of new compounds. Additionally, further research into its mechanism of action could lead to the development of new synthetic methods. Additionally, further research into its toxicity could lead to the development of safer alternatives. Finally, further research into its potential applications in agriculture could lead to the development of new herbicides and pesticides.
Synthesis Methods
4-Bromo-5-methoxy-2-nitrophenol can be synthesized through a number of different methods. The most common method is the Williamson ether synthesis, which involves the reaction of a bromoalkane and an alcohol in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces an alkyl bromide, which is then reacted with a nitroalkane in the presence of an acid catalyst to form 4-bromo-5-methoxy-2-nitrophenol. Other methods of synthesis include the reaction of a nitroalkane with a bromoalkane in the presence of an acid catalyst, and the reaction of a bromoalkane with a nitroalkane in the presence of a base.
Scientific Research Applications
4-Bromo-5-methoxy-2-nitrophenol has a wide range of scientific research applications. It is commonly used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals, pesticides, and dyes. It is also used in the synthesis of polymers, polyurethanes, and polystyrenes. Additionally, it is used in the synthesis of compounds with antifungal, antibacterial, and herbicidal properties. 4-Bromo-5-methoxy-2-nitrophenol is also used in the synthesis of fluorescent dyes and in the synthesis of proteins and peptides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-5-methoxy-2-nitrophenol involves the nitration of 4-bromo-5-methoxyphenol followed by the reduction of the nitro group to an amino group and subsequent diazotization and coupling with sodium nitrite and hydrochloric acid.", "Starting Materials": [ "4-bromo-5-methoxyphenol", "Nitric acid", "Sulfuric acid", "Sodium hydroxide", "Sodium nitrite", "Hydrochloric acid", "Sodium acetate", "Sodium sulfite", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Nitration of 4-bromo-5-methoxyphenol with nitric acid and sulfuric acid to form 4-bromo-5-methoxy-2-nitrophenol", "Step 2: Reduction of the nitro group to an amino group using sodium hydroxide and sodium sulfite", "Step 3: Diazotization of the amino group with sodium nitrite and hydrochloric acid to form a diazonium salt", "Step 4: Coupling of the diazonium salt with sodium acetate and sodium bicarbonate in ethanol to form 4-bromo-5-methoxy-2-nitrophenol" ] } | |
CAS RN |
633357-97-8 |
Product Name |
4-bromo-5-methoxy-2-nitrophenol |
Molecular Formula |
C7H6BrNO4 |
Molecular Weight |
248 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
